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Cat. No.: B123351

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Padmatin, a dihydroflavonol with

notable biological activities. We will delve into its chemical structure, physicochemical

properties, and known biological functions, offering insights for its potential applications in

research and drug development.

Chemical Identity and Structure of Padmatin
Padmatin is a flavonoid, specifically a dihydroflavonol, that has been isolated from natural

sources such as the heartwood of Prunus puddum and the herbs of Blumea balsamifera.[1][2]

Its chemical structure is fundamental to its biological activity.

Chemical Structure
The systematic IUPAC name for Padmatin is (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-

methoxy-2,3-dihydrochromen-4-one.[3][4] This name precisely describes the arrangement of its
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atoms, including the stereochemistry at the 2 and 3 positions of the dihydropyranone ring,

which is crucial for its interaction with biological targets.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: 2D Chemical Structure of Padmatin.

Molecular Identifiers and Physicochemical Properties
A summary of key identifiers and physicochemical properties of Padmatin is provided in the

table below for easy reference.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Biological Activity and Potential Applications
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Padmatin has been reported to exhibit several biological activities, primarily stemming from its

antioxidant properties.

Antioxidant and Radical Scavenging Activity
As a flavonoid, Padmatin possesses significant radical scavenging activity.[5] The presence of

multiple hydroxyl groups on its aromatic rings allows it to donate hydrogen atoms to neutralize

free radicals, thus mitigating oxidative stress. This antioxidant capacity is a key area of interest

for its potential therapeutic applications. The chemical structure, featuring two phenylpropanoid

units, eriodictyol and putatively taxifolin, is believed to be responsible for these antioxidant

properties.[5]

Experimental Protocols
To facilitate further research on Padmatin, this section outlines a general protocol for its

analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To determine the purity of a Padmatin sample.

Materials:

Padmatin sample

HPLC-grade acetonitrile

HPLC-grade water with 0.1% formic acid (v/v)

HPLC system with a C18 column and UV detector

Methodology:

Sample Preparation: Accurately weigh and dissolve the Padmatin sample in a suitable

solvent (e.g., DMSO) to a final concentration of 1 mg/mL.

Chromatographic Conditions:
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Column: C18, 5 µm, 4.6 x 250 mm

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from 10% to 90% B over 30 minutes.

Flow Rate: 1.0 mL/min

Detection: UV at 280 nm

Injection Volume: 10 µL

Data Analysis: Integrate the peak areas of all components in the chromatogram. Calculate

the purity of Padmatin as the percentage of the main peak area relative to the total peak

area.

Conclusion
Padmatin is a dihydroflavonol with a well-defined chemical structure and significant antioxidant

properties. Its potential for further investigation in the fields of pharmacology and drug

development is promising. This guide provides a foundational understanding of its chemical

nature and a starting point for researchers interested in exploring its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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